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Compound of Interest

Compound Name: N-Cyanoacetylurethane

Cat. No.: B033127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the metal complexation

reactions of N-Cyanoacetylurethane. This document includes summaries of coordination

chemistry, potential applications, and detailed experimental protocols for the synthesis and

characterization of N-Cyanoacetylurethane and its metal complexes. The protocols are based

on established methods for analogous compounds due to the limited availability of specific

quantitative data for N-Cyanoacetylurethane complexes in the current literature.

Introduction to N-Cyanoacetylurethane and its
Coordination Chemistry
N-Cyanoacetylurethane (C₆H₈N₂O₃) is a versatile organic compound featuring multiple

functional groups, including a cyano group, an acetyl moiety, and a urethane functionality.[1]

This unique structure imparts ambidentate characteristics, allowing it to coordinate with metal

ions through several potential donor atoms, primarily the nitrogen of the cyano group and the

oxygen atoms of the carbonyl groups.[1] The interplay of these groups influences its reactivity

and makes it an interesting ligand for the formation of stable metal complexes, particularly with

transition metals such as palladium and platinum.[1]

The coordination of N-Cyanoacetylurethane to a metal center can lead to the formation of

stable chelate rings, enhancing the thermodynamic stability of the resulting complexes.[1]
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Spectroscopic studies, including Fourier-transform infrared (FTIR) and nuclear magnetic

resonance (NMR) spectroscopy, are crucial for elucidating the coordination mode of the ligand

to the metal ion.[1]

Potential Applications of N-Cyanoacetylurethane
Metal Complexes
The metal complexes of N-Cyanoacetylurethane and related compounds are being explored

for a variety of applications in different scientific and industrial fields:

Catalysis: Palladium and platinum complexes of N-Cyanoacetylurethane have shown

potential in catalysis. The electronic properties of the ligand can be fine-tuned to modulate

the catalytic activity and selectivity of the metal center in various organic transformations.[1]

Materials Science: The thermal stability and unique electronic properties of these metal

complexes make them candidates for the development of novel materials with specific

optical or electronic characteristics.[1]

Pharmaceutical and Drug Development: The biological activity of metal complexes is a

rapidly growing area of research. While specific data for N-Cyanoacetylurethane
complexes is limited, analogous compounds have demonstrated potential as anticancer

agents.[2][3] The ligand itself is used in the synthesis of inhibitors targeting various enzymes.

[4] The complexation with metal ions can enhance the therapeutic efficacy or introduce novel

mechanisms of action.[2]

Quantitative Data Summary
Currently, there is a lack of published specific quantitative data such as stability constants,

thermodynamic parameters, and detailed crystallographic information for the metal complexes

of N-Cyanoacetylurethane. However, for the structurally related ligand, N'-(2-

cyanoacetyl)isonicotinohydrazide, some characterization data for its transition metal complexes

have been reported and are summarized in the table below as a reference.[2]

Table 1: Physicochemical Characterization of N'-(2-cyanoacetyl)isonicotinohydrazide and its

Metal Complexes[2]
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Color Yield (%)

Molar
Conductivit
y
(Ω⁻¹cm²mol
⁻¹)

Ligand (H₂L) C₉H₈N₄O₂ 204.19 Pale Yellow 89.0 -

[Cu(HL)

(OAc)]EtOH

C₁₃H₁₆CuN₄

O₅
371.84 Green 80.1 6.2

--INVALID-

LINK--₃

C₁₁H₂₂CoN₄

O₁₀
429.25 Brown 78.4 4.8

--INVALID-

LINK--₂

C₁₅H₂₈N₄NiO

₉
467.10 Greenish 82.6 9.4

[Zn(HL)(OAc)

(EtOH)₃]H₂O

C₁₇H₃₀N₄O₈Z

n
483.83 White 88.2 5.5

H₂L = N'-(2-cyanoacetyl)isonicotinohydrazide

Experimental Protocols
The following are detailed protocols for the synthesis and characterization of N-
Cyanoacetylurethane and a general method for the synthesis of its transition metal

complexes.

Protocol 1: Synthesis of N-Cyanoacetylurethane
This protocol is based on the reaction of 2-cyanoacetic acid and ethyl carbamate.[4]

Materials:

2-Cyanoacetic acid

Ethyl carbamate

Phosphorus oxychloride (POCl₃)
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Dimethylformamide (DMF)

Toluene

Ethyl acetate

Deionized water

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Büchner funnel and filter paper

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-

cyanoacetic acid (1.0 mol) and ethyl carbamate (1.0 mol) in toluene (500 mL).

Slowly add phosphorus oxychloride (0.5 mol) to the mixture under stirring.

Add a catalytic amount of DMF (5 mL).

Heat the reaction mixture to 70°C and maintain this temperature for 2 hours with continuous

stirring.

After 2 hours, cool the reaction mixture to room temperature.

Carefully quench the reaction by adding 500 mL of cold water to decompose any remaining

phosphorus oxychloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate

(3 x 150 mL).
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Combine the organic layers and wash with brine (1 x 100 mL).

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The resulting crude product can be purified by recrystallization from an appropriate solvent

system (e.g., ethanol/water) to yield N-Cyanoacetylurethane as a pale yellow solid.[4]

Characterization:

Melting Point: Determine the melting point of the purified product. The reported melting point

is 167-169 °C.[4]

FTIR Spectroscopy: Record the FTIR spectrum to identify characteristic functional group

vibrations. Expect strong peaks around 2250 cm⁻¹ (C≡N stretch) and 1700 cm⁻¹ (C=O

stretch).[1]

NMR Spectroscopy: Record ¹H and ¹³C NMR spectra to confirm the chemical structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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